Cas no 1494741-86-4 (1-(1,3-thiazol-2-yl)pentane-1,3-dione)

• Product Name: 1-(1,3-thiazol-2-yl)pentane-1,3-dione
• CAS No: 1494741-86-4
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 6377613
• PubChem ID: 64993654
• Update Time: 2025-10-31

1-(1,3-thiazol-2-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-thiazol-2-yl)pentane-1,3-dione
• 1,3-Pentanedione, 1-(2-thiazolyl)-
• 1-(Thiazol-2-yl)pentane-1,3-dione
• CS-0295889
• 1494741-86-4
• EN300-1124953
• AKOS014325561

• Inchi： 1S/C8H9NO2S/c1-2-6(10)5-7(11)8-9-3-4-12-8/h3-4H,2,5H2,1H3
• InChI Key： NYTGKOBPTXXLOT-UHFFFAOYSA-N
• SMILES： C(C1=NC=CS1)(=O)CC(=O)CC

Computed Properties

• Exact Mass: 183.03539970g/mol
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 303.7±44.0 °C(Predicted)
• pka: 8.34±0.50(Predicted)

Additional information on 1-(1,3-thiazol-2-yl)pentane-1,3-dione

Compound 1494741-86-4: 1-(1,3-thiazol-2-yl)pentane-1,3-dione

The compound 1-(1,3-thiazol-2-yl)pentane-1,3-dione (CAS No. 1494741-86-4) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities. The molecule consists of a pentane backbone with two ketone groups at positions 1 and 3, and a thiazole ring attached at position 2. This combination of functional groups makes it a promising candidate for further research and development.

Recent studies have highlighted the importance of thiazolidinones in medicinal chemistry. These compounds have shown potential as inhibitors of various enzymes and targets in diseases such as cancer, inflammation, and infectious diseases. For instance, researchers have explored the ability of thiazolidinones to modulate the activity of histone deacetylases (HDACs), which are critical in epigenetic regulation and cancer progression. The pentane backbone in this compound provides a rigid structure that can enhance binding affinity to target proteins, making it an attractive scaffold for drug design.

The synthesis of 1-(1,3-thiazol-2-yl)pentane-1,3-dione involves a multi-step process that combines organic synthesis techniques. The key steps include the formation of the thiazole ring through condensation reactions and the subsequent introduction of the ketone groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for further biological testing.

In terms of applications, this compound has shown promise in several areas. For example, its ability to inhibit certain kinases makes it a potential lead compound for anti-cancer drug development. Additionally, its anti-inflammatory properties have been explored in preclinical models, suggesting its potential use in treating conditions such as arthritis and neurodegenerative diseases. The thiazole ring is particularly important in these activities, as it contributes to the molecule's stability and bioavailability.

Recent advancements in computational chemistry have also played a significant role in understanding the properties of this compound. Molecular docking studies have revealed that 1-(1,3-thiazol-2-yl)pentane-1,3-dione can bind effectively to various protein targets, including those involved in signal transduction pathways. These findings underscore its potential as a multi-target drug candidate.

In conclusion, compound 1494741-86-4, or 1-(1,3-thiazol-2-yl)pentane-1,3-dione, is a versatile molecule with exciting prospects in medicinal chemistry and drug discovery. Its unique structure and biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the field of pharmacology.